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Compound of Interest

Compound Name: Dapsone-15N2

Cat. No.: B584252

This technical guide provides an in-depth overview of the core physical and chemical
properties of Dapsone-15N2, tailored for researchers, scientists, and drug development
professionals. The information is presented to facilitate easy comparison and includes detailed
experimental methodologies and key signaling pathways.

Physical and Chemical Properties

Dapsone-15N2 is the isotopically labeled form of Dapsone, containing two nitrogen-15 atoms.
While specific experimental data for the labeled compound is limited, the following tables
summarize the known properties of Dapsone-15N2 and its unlabeled counterpart, Dapsone.
The properties of unlabeled Dapsone are considered a close approximation.

Table 1: General Properties of Dapsone-15N2

Property Value Source
4-[(4-

Chemical Name aminophenyl)sulfonyl]aniline- N/A
15N2

Molecular Formula C12H1215N202S N/A

Molecular Weight 250.29 g/mol N/A

CAS Number 287476-19-1 N/A
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Table 2: Physical Properties of Unlabeled Dapsone

Property Value Source

Melting Point 175-176 °C [1]

White or creamy-white
Appearance _ [2]
crystalline powder

Soluble in alcohol, methanol,
- acetone, and dilute
Solubility o _ [1]
hydrochloric acid. Practically

insoluble in water.

Table 3: Spectral Data of Unlabeled Dapsone

Technique Key Data Points Source
1H-NMR Spectra available in DMSO-d6.  [3]
B3C-NMR Spectral data available. [4]

Characteristic peaks for N-H,
Infrared (IR) _ [5]
S=0, and aromatic C-H bonds.

Mass Spectrometry Mass spectrum data available. [6]

Note: The spectral data provided is for unlabeled Dapsone and should be used as a reference.
The presence of 15N isotopes in Dapsone-15N2 will result in different splitting patterns and
chemical shifts in NMR spectroscopy and a different molecular ion peak in mass spectrometry.

Experimental Protocols
General Synthesis of Dapsone

While a specific, detailed protocol for the synthesis of Dapsone-15N2 is not readily available in
the cited literature, a general approach can be adapted from established methods for
synthesizing unlabeled Dapsone. The key modification would be the use of a 15N-labeled
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starting material, such as 15N-aniline. A representative synthesis is outlined below, based on
the reaction of 4-acetamidobenzenesulfonyl chloride with an aniline, followed by deacetylation.

Materials:

4-acetamidobenzenesulfonyl chloride
e 15N-aniline

e Pyridine

e Hydrochloric acid

e Sodium hydroxide

» Ethanol

Procedure:

e Coupling Reaction: Dissolve 15N-aniline in pyridine. To this solution, slowly add 4-
acetamidobenzenesulfonyl chloride while maintaining the temperature below 40°C. Stir the
mixture for several hours until the reaction is complete (monitored by TLC).

o Hydrolysis: Add the reaction mixture to a solution of hydrochloric acid to precipitate the N-
acetylated intermediate. Filter the precipitate and wash with water.

o Deacetylation: Reflux the N-acetylated intermediate in a solution of sodium hydroxide in
agueous ethanol for several hours.

« Purification: Cool the reaction mixture and neutralize with hydrochloric acid to precipitate the
Dapsone-15N2 product. The crude product can be purified by recrystallization from ethanol
or by column chromatography on silica gel.

Analytical Characterization

High-Performance Liquid Chromatography (HPLC)

A validated RP-HPLC method can be used for the analysis of Dapsone.
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e Column: C18 column (e.g., 250 mm x 4.6 mm, 5 pum).

o Mobile Phase: A mixture of methanol and water (e.g., 70:30 v/v).

e Flow Rate: 1.0 mL/min.

o Detection: UV at 295 nm.

o Concentration Range: Linearity is typically observed in the range of 5-50 pug/mL.
Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

A sensitive LC-MS/MS method can be employed for quantification in biological matrices.
o Chromatographic Separation: UPLC with a suitable column.

« lonization: Electrospray ionization (ESI) in positive mode.

e Mass Spectrometer: Triple quadrupole mass spectrometer.

Signaling Pathways

Dapsone exhibits a dual mechanism of action, encompassing both antibacterial and anti-
inflammatory effects.

Antibacterial Mechanism: Inhibition of Folate Synthesis

Dapsone acts as a competitive inhibitor of dihydropteroate synthase (DHPS), an essential
enzyme in the bacterial folic acid synthesis pathway. By competing with the natural substrate,
para-aminobenzoic acid (PABA), Dapsone blocks the synthesis of dihydrofolic acid, a precursor
for DNA and RNA synthesis, thereby inhibiting bacterial growth.
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Caption: Dapsone's antibacterial mechanism of action.

Anti-inflammatory Mechanism: Inhibition of Neutrophil
and Myeloperoxidase Activity

Dapsone's anti-inflammatory properties are attributed to its ability to interfere with neutrophil
function. It inhibits the myeloperoxidase-H202-halide system, thereby reducing the production
of cytotoxic reactive oxygen species. Dapsone also inhibits neutrophil chemotaxis and
adherence.
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Caption: Dapsone's anti-inflammatory mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Dapsone-15N2 - Physical and
Chemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b584252#physical-and-chemical-properties-of-
dapsone-15n2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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